13-Serine-somatostatin

• CAS No.: 61557-10-6
• Molecular Formula: C76H104N18O19S2
• Molecular Weight: 1637.9 g/mol
• IUPAC Name: (4R,7R,13S,19S,22S,25S,28S,31S,34S,37R)-19,34-bis(4-aminobutyl)-31-(2-amino-2-oxoethyl)-37-[[2-[[(2S)-2-aminopropanoyl]amino]acetyl]amino]-13,25,28-tribenzyl-10,16-bis[(1R)-1-hydroxyethyl]-7-(hydroxymethyl)-22-(1H-indol-3-ylmethyl)-6,9,12,15,18,21,24,27,30,33,36-undecaoxo-1,2-dithia-5,8,11,14,17,20,23,26,29,32,35-undecazacyclooctatriacontane-4-carboxylic acid
• InChI: InChI=1S/C76H104N18O19S2/c1-41(79)64(100)82-37-61(99)83-58-39-114-115-40-59(76(112)113)92-72(108)57(38-95)91-75(111)63(43(3)97)94-71(107)54(33-46-23-11-6-12-24-46)90-74(110)62(42(2)96)93-66(102)51(28-16-18-30-78)84-69(105)55(34-47-36-81-49-26-14-13-25-48(47)49)88-68(104)53(32-45-21-9-5-10-22-45)86-67(103)52(31-44-19-7-4-8-20-44)87-70(106)56(35-60(80)98)89-65(101)50(85-73(58)109)27-15-17-29-77/h4-14,19-26,36,41-43,50-59,62-63,81,95-97H,15-18,27-35,37-40,77-79H2,1-3H3,(H2,80,98)(H,82,100)(H,83,99)(H,84,105)(H,85,109)(H,86,103)(H,87,106)(H,88,104)(H,89,101)(H,90,110)(H,91,111)(H,92,108)(H,93,102)(H,94,107)(H,112,113)/t41-,42+,43+,50-,51-,52-,53-,54-,55-,56-,57+,58-,59-,62?,63?/m0/s1
• InChI Key: NHXLMOGPVYXJNR-IRKDTQSJSA-N
• Isomeric SMILES: C[C@H](C1C(=O)N[C@H](C(=O)NC(C(=O)N[C@@H](C(=O)N[C@@H](CSSC[C@@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N1)CCCCN)CC2=CNC3=CC=CC=C32)CC4=CC=CC=C4)CC5=CC=CC=C5)CC(=O)N)CCCCN)NC(=O)CNC(=O)[C@H](C)N)C(=O)O)CO)[C@@H](C)O)CC6=CC=CC=C6)O
• Canonical SMILES: CC(C1C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(CSSCC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)N1)CCCCN)CC2=CNC3=CC=CC=C32)CC4=CC=CC=C4)CC5=CC=CC=C5)CC(=O)N)CCCCN)NC(=O)CNC(=O)C(C)N)C(=O)O)CO)C(C)O)CC6=CC=CC=C6)O

Description

13-Serine-somatostatin is a synthetic analog of the endogenous neuropeptide somatostatin-14, modified by the substitution of serine at position 13. Somatostatin is a potent regulatory hormone that exerts widespread inhibitory effects by binding to G-protein coupled somatostatin receptors (SSTRs 1-5). Its primary mechanism of action involves the inhibition of adenylate cyclase, reduction of intracellular cAMP levels, and modulation of calcium and potassium channels . This broad signaling influence makes somatostatin and its analogs valuable tools for studying physiological processes and developing therapeutic strategies. This analog is designed for research applications that require a stable and specific ligand for somatostatin receptors. Potential research applications include investigating the role of somatostatin signaling in cortical circuit modulation and exploratory behavior , delineating the specific functions of SSTR subtypes in various biological systems , and studying the peptide's antisecretory and antiproliferative effects in cell-based assays . As a research-grade biochemical, 13-Serine-somatostatin is provided For Research Use Only. It is strictly not intended for diagnostic or therapeutic procedures in humans or animals. Researchers should confirm the binding affinity and functional activity of this specific analog for their target SSTR subtypes.

Molecular Biosciences of Somatostatin and Analogues

Genetic Encoding and Biosynthetic Pathways of Somatostatin (B550006) Precursors

The production of bioactive somatostatin is a multi-step process that begins with the transcription and translation of the somatostatin gene (SST). In humans, this gene is located on chromosome 3. wikipedia.org The initial product of this gene is a precursor protein known as pre-prosomatostatin. nih.govnih.gov

The biosynthesis of somatostatin involves the sequential cleavage of precursor molecules to yield the final, active peptides. The process begins with the 116-amino acid pre-prosomatostatin. nih.gov The removal of a 24-amino acid signal peptide from pre-prosomatostatin results in the formation of the 92-amino acid prosomatostatin. nih.gov

Prosomatostatin is then further processed in a tissue-specific manner to produce two primary bioactive forms: somatostatin-14 (SS-14) and somatostatin-28 (SS-28). wikipedia.orgnih.gov SS-14 is the predominant form in the hypothalamus and central nervous system, while SS-28 is the major form in the gastrointestinal tract. nih.gov This differential processing allows for targeted physiological actions in different parts of the body. The cleavage of prosomatostatin is carried out by specific prohormone convertase enzymes.

In contrast to the natural biosynthesis of somatostatin-14 and somatostatin-28, "13-Serine-somatostatin" is a synthetic analogue. Its production does not follow this biological pathway but is instead achieved through chemical synthesis. nih.govkarger.com This allows for the precise placement of a serine residue at the 13th position of the somatostatin-14 sequence, a modification that can alter the peptide's biological activity and stability.

The expression of the somatostatin gene is tightly regulated at both the transcriptional and post-transcriptional levels, ensuring that the hormone is produced in the correct amounts and at the appropriate times.

Transcriptional Regulation: A key player in the transcriptional regulation of the somatostatin gene is the cAMP response element-binding protein (CREB). nih.govmdpi.com The cAMP signaling pathway, often initiated by extracellular signals, leads to the phosphorylation and activation of CREB. nih.gov Activated CREB then binds to a specific DNA sequence in the promoter region of the somatostatin gene, known as the cAMP response element (CRE), thereby stimulating gene transcription. nih.gov This mechanism allows for the dynamic control of somatostatin production in response to various physiological stimuli. Other transcription factors, such as PAX6, are also involved in regulating somatostatin expression. mdpi.com

It is important to reiterate that these regulatory mechanisms apply to the endogenous somatostatin gene. As a synthetic compound, the production of 13-Serine-somatostatin is not governed by these biological processes.

Evolutionary Trajectories and Comparative Genomic Analysis of Somatostatin Peptides

The somatostatin peptide family has a rich evolutionary history, with evidence of its presence in a wide range of species, from protozoans to vertebrates. nih.gov Comparative genomic studies have revealed that the diversity of somatostatin-related peptides arose from gene duplication events throughout vertebrate evolution. nih.govnih.gov

It is believed that an ancestral somatostatin gene underwent duplications, leading to the emergence of multiple somatostatin-related genes. nih.govnih.gov In mammals, this has resulted in a family of related peptides that includes somatostatin and cortistatin. nih.gov This evolutionary expansion has allowed for the development of a complex signaling system with a wide array of physiological functions. For instance, in some frog species, a variant of somatostatin-14 with proline at position 2 and methionine at position 13 ([Pro2,Met13]somatostatin-14) has been identified, highlighting the natural diversity of this peptide family. nih.gov

The development of synthetic analogues like 13-Serine-somatostatin represents a human-driven extension of this molecular diversity. While not a product of natural evolution, the creation of such analogues is informed by the structure-function relationships of the natural peptides and aims to produce molecules with enhanced therapeutic properties.

Synthetic Chemistry and Structural Characterization of Somatostatin Analogues

Advanced Peptide Synthesis Methodologies (e.g., Solid-Phase Synthesis) for Somatostatin (B550006) Derivatives

The chemical synthesis of somatostatin and its analogues has been a formidable challenge, driving innovation in peptide production. karger.com While both liquid-phase and solid-phase synthesis strategies have been employed, Solid-Phase Peptide Synthesis (SPPS), pioneered by R.B. Merrifield, has become the predominant method due to its efficiency, speed, and amenability to automation. karger.combachem.com

The core principle of SPPS involves assembling a peptide chain in a stepwise manner while it is anchored to an insoluble polymer resin. bachem.com This approach simplifies the entire process by allowing excess reagents and by-products to be removed by simple filtration and washing, thus avoiding complex purification steps between cycles. bachem.comlgcstandards.com

Fmoc Chemistry in Somatostatin Synthesis:

A major breakthrough in SPPS was the development of 9-fluorenylmethyloxycarbonyl (Fmoc) chemistry. lgcstandards.com This strategy utilizes the base-labile Fmoc group for the temporary protection of the Nα-amino group of the growing peptide chain. luxembourg-bio.com Each cycle in the synthesis involves two key steps:

Deprotection: The Fmoc group is removed, typically using a solution of piperidine (B6355638) in a solvent like dimethylformamide (DMF), to expose a free amine at the N-terminus. luxembourg-bio.comnih.gov

Coupling: The next Fmoc-protected amino acid is activated and coupled to the newly freed amine, extending the peptide chain. luxembourg-bio.com

This cycle is repeated until the entire 14-amino-acid sequence of somatostatin is assembled on the resin. springernature.com Once the sequence is complete, the peptide is cleaved from the resin, and the semi-permanent side-chain protecting groups are removed simultaneously, often using a strong acid like trifluoroacetic acid (TFA). lgcstandards.com The final crucial step is the formation of the disulfide bridge between the two cysteine residues at positions 3 and 14, which is essential for the molecule's biological activity. This is typically achieved through oxidation, for instance, using potassium ferricyanide (B76249). nih.gov

Parameter	Description	Common Reagents/Conditions
Synthesis Strategy	Solid-Phase Peptide Synthesis (SPPS)	Assembly on an insoluble polymer resin.
Nα-Protection	Fmoc (9-fluorenylmethyloxycarbonyl)	Base-labile group.
Deprotection Agent	Piperidine	Typically 20-55% solution in DMF. nih.gov
Cleavage Cocktail	Trifluoroacetic Acid (TFA)	Simultaneously removes side-chain protecting groups and cleaves peptide from resin. lgcstandards.com
Cyclization Method	Oxidation	e.g., Potassium ferricyanide to form the Cys³-Cys¹⁴ disulfide bridge. nih.gov

Conformational Analysis and Elucidation of Three-Dimensional Structures for Somatostatin and its Analogues

The biological activity of 13-Serine-somatostatin is intrinsically linked to its specific three-dimensional conformation, which is dominated by the cyclic structure formed by the disulfide bond. nih.gov This cyclic nature restricts the molecule's flexibility and pre-organizes it for receptor binding. The central "active core" essential for biological activity has been identified as the sequence from Phenylalanine at position 7 to Threonine at position 10 (Phe⁷-Trp⁸-Lys⁹-Thr¹⁰). nih.gov

The development of potent analogues, such as Octreotide (B344500), involved retaining the essential pharmacophore within a smaller, more stable cyclic hexapeptide structure. nih.gov This approach, guided by structural insights from the native peptide, led to compounds with significantly longer half-lives and improved therapeutic profiles. nih.gov

Spectroscopic and Computational Approaches in Structural Research

A combination of advanced spectroscopic and computational techniques has been indispensable for detailing the structure of 13-Serine-somatostatin and its derivatives at an atomic level.

Spectroscopic Methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Two-dimensional NMR has been the primary experimental technique for determining the solution structure of somatostatin and its analogues. By analyzing through-bond (e.g., COSY, TOCSY) and through-space (NOESY) correlations between protons, researchers can calculate inter-proton distances. These distance restraints are then used to compute a family of 3D structures consistent with the experimental data. These studies have confirmed the presence of a type II' β-turn around the Trp⁸-Lys⁹ region, a key feature of the active conformation.

Computational Approaches:

Molecular Mechanics and Molecular Dynamics (MD) Simulations: Computational modeling provides dynamic insights into the conformational landscape of somatostatin. MD simulations can model the movement of the peptide over time, revealing its flexibility and the stability of different conformations. These simulations help in understanding how specific residues, such as Ser¹³, contribute to the structural integrity through networks of hydrogen bonds and other non-covalent interactions. These computational tools are also vital in the rational design of new analogues with predicted binding affinities and conformational properties.

Together, these synthetic and analytical methodologies have provided a comprehensive understanding of 13-Serine-somatostatin, paving the way for the creation of clinically significant analogues that have become vital therapeutic agents. nih.gov

Elucidating Structure Activity Relationships Sar for Somatostatin and 13 Serine Somatostatin Analogues

Systematic Mutagenesis and Amino Acid Substitution Studies (e.g., Alanine-Scanning at Position 13)

Systematic mutagenesis is a powerful technique for probing the functional role of individual amino acid residues within a peptide. Alanine scanning, a specific application of site-directed mutagenesis, involves systematically replacing each amino acid residue with alanine. wikipedia.org Alanine is chosen because it removes the side chain beyond the β-carbon, thus eliminating specific side-chain interactions while generally preserving the peptide's backbone conformation. wikipedia.orgpnas.orgmybiosource.com This method helps to identify residues critical for the protein's function and stability. wikipedia.org

While comprehensive alanine scanning data for every position in somatostatin (B550006) is not fully detailed in all literature, studies involving other modifications, such as Nα-methylation, provide significant insights. For instance, a scan involving the introduction of a backbone N-methyl group at various positions in a somatostatin analogue revealed the importance of specific residues. This Nα-methylation scan showed that modification at Serine-13 was not only tolerated but resulted in an increased binding affinity for the sst₁ receptor. nih.gov

Position of Nα-Methylation	Effect on sst₁ Affinity	Reference
Lysine-4	Loss of affinity	nih.gov
Phenylalanine-6	Loss of affinity	nih.gov
Phenylalanine-7	Loss of affinity	nih.gov
Threonine-10	Loss of affinity	nih.gov
Phenylalanine-11	Loss of affinity	nih.gov
Serine-13	Increase in affinity	nih.gov
Cysteine-14	Affinity retained	nih.gov

The potency and receptor selectivity of somatostatin analogues are determined by the contributions of key amino acid residues that form the pharmacophore and stabilize the bioactive conformation.

Serine-13 : The residue at position 13 plays a significant role in modulating receptor affinity and selectivity. As demonstrated in Nα-methylation studies, modifying Serine-13 can enhance binding affinity specifically for the sst₁ receptor subtype. nih.gov This suggests that the side chain of Serine-13 is involved in specific interactions within the sst₁ binding pocket and that modifications at this position can be exploited to design sst₁-selective analogues.

Phenylalanine-7 and Phenylalanine-11 : The aromatic residues, particularly those at positions 6, 7, and 11, are critical for the structural integrity and biological activity of somatostatin. Early studies suggested that Phenylalanine-6 and Phenylalanine-11 were essential for binding. nih.gov More recent research indicates that these residues, specifically Phe-6 and Phe-11, engage in an aromatic, edge-to-face interaction that stabilizes the bioactive conformation of the peptide. mdpi.comnih.gov This non-covalent interaction is crucial for maintaining the hairpin structure at the pharmacophore region. mdpi.com Substitution of Phenylalanine-7 with L-pyrazinylalanine results in an analogue that does not bind to the receptors, indicating a repulsive interaction and highlighting the critical role of this residue. nih.gov

Modifications to the peptide backbone, such as amino acid deletions or altering stereochemistry, have profound effects on the biological activity of somatostatin analogues.

Deletions : The deletion of amino acids, particularly from the N-terminus of the core sequence, can significantly alter the binding profile. For example, analogues designated as Des-AA(1,2,5) have been synthesized and shown to retain selectivity for the sst₁ receptor, demonstrating that not all residues are essential for activity. nih.gov

D-Amino Acid Configurations : The incorporation of D-amino acids (the non-natural enantiomer) can have varied effects depending on the position of the substitution.

Loss of Activity : Replacing L-amino acids with their D-isomers at several key positions, such as D-Phe⁶, D-Phe⁷, and D-Thr¹², results in analogues with low biological activity, suggesting these substitutions disrupt the conformation required for receptor binding. nih.gov

Increased Stability and Potency : In contrast, the substitution of L-Trp⁸ with D-Trp⁸ is a hallmark of many successful synthetic analogues, including octreotide (B344500). nih.govresearchgate.net This modification not only enhances metabolic stability by increasing resistance to enzymatic degradation but also helps to stabilize the main bioactive conformation, leading to retained or even enhanced potency. mdpi.comresearchgate.net

Identification of Pharmacophoric Motifs and Core Activity Regions in Somatostatin Analogues

The biological activity of somatostatin is not conferred by the entire 14-amino acid sequence but resides within a smaller, conformationally constrained region. This essential region is known as the pharmacophore.

Correlation between Molecular Structure and Receptor Binding Affinities/Functional Outcomes

A direct correlation exists between the molecular structure of somatostatin analogues and their binding affinities for the five SSTR subtypes, which in turn dictates their functional outcomes. Structural modifications are used to tune the selectivity and potency of these peptides.

For example, the substitution of phenylalanine residues with the non-natural amino acid mesitylalanine (Msa) leads to analogues with altered receptor binding profiles. The introduction of Msa, which has a more conformationally restricted side-chain, can enhance conformational rigidity. mdpi.com As shown in the table below, these substitutions can lead to selective high-affinity binding to one or two receptor subtypes.

Compound	Modification	sst₁ (Ki, nM)	sst₂ (Ki, nM)	sst₃ (Ki, nM)	sst₄ (Ki, nM)	sst₅ (Ki, nM)	Reference
SRIF-14	Native Peptide	1.8 ± 0.2	0.4 ± 0.1	1.3 ± 0.2	2.5 ± 0.4	0.8 ± 0.1	mdpi.com
1	[Msa⁶]-SRIF	12 ± 2	3.5 ± 0.5	10 ± 1	15 ± 2	5.5 ± 0.8	mdpi.com
2	[Msa⁷]-SRIF	>1000	180 ± 25	>1000	>1000	350 ± 50	mdpi.com
3	[Msa¹¹]-SRIF	1.5 ± 0.2	0.9 ± 0.1	1.1 ± 0.2	6.0 ± 0.8	1.3 ± 0.2	mdpi.com
4	[Msa⁶, D-Trp⁸]-SRIF	2.0 ± 0.3	0.5 ± 0.1	1.5 ± 0.2	2.8 ± 0.4	1.0 ± 0.1	mdpi.com

This data illustrates that replacing Phe⁶ with Msa (Compound 1) leads to a general decrease in affinity across all subtypes compared to native SRIF-14. mdpi.com Conversely, replacing Phe¹¹ with Msa (Compound 3) largely retains the high-affinity, pan-receptor binding profile of the parent molecule. mdpi.com The introduction of a D-Trp⁸ alongside the Msa⁶ substitution (Compound 4) restores high affinity across all receptors, underscoring the stabilizing effect of the D-Trp⁸ modification. mdpi.com These structure-activity relationships demonstrate that even subtle changes to the peptide's structure can significantly alter its interaction with different receptor subtypes, providing a rational basis for the design of new somatostatin-based therapeutics.

Somatostatin Receptor Sstr Systems: Advanced Receptorology Research

Molecular Biology and Functional Characterization of SSTR Subtypes (SSTR1-SSTR5)

The five somatostatin (B550006) receptor subtypes, designated SSTR1 through SSTR5, are distinct products of separate genes, each located on a different chromosome. These receptors are integral membrane proteins that share the characteristic seven-transmembrane helical structure of the GPCR superfamily. While they exhibit a notable degree of sequence homology (between 39% and 57%), their molecular and functional characteristics are distinct, leading to a diverse range of biological responses. researchgate.net

Functionally, all SSTR subtypes are coupled to inhibitory G proteins (Gαi), and their activation typically leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. nih.govnih.gov This signaling cascade is a key mechanism through which somatostatin exerts its inhibitory effects on the secretion of a wide variety of hormones, including growth hormone, insulin (B600854), glucagon (B607659), and gastrin. researchgate.netmdpi.com Beyond this primary pathway, SSTRs can also modulate other signaling pathways, including the activation of phosphotyrosine phosphatases and the regulation of ion channels, contributing to their diverse physiological roles in neurotransmission, cell proliferation, and apoptosis. researchgate.net

Table 1: Molecular and Genomic Characteristics of Human SSTR Subtypes

Subtype	Gene	Chromosomal Location	Protein Size (Amino Acids)	Key Functional Roles
SSTR1	SSTR1	14q21.1	391	Inhibition of hormone secretion, regulation of cell proliferation. researchgate.netwikipedia.org
SSTR2	SSTR2	17q25.1	369	Inhibition of growth hormone and glucagon secretion, tumor suppression. nih.govresearchgate.net
SSTR3	SSTR3	22q13.1	418	Inhibition of hormone secretion, induction of apoptosis. nih.gov
SSTR4	SSTR4	20p11.21	388	Modulation of inflammatory and immune responses, potential role in neurotransmission. nih.govnih.gov
SSTR5	SSTR5	16p13.3	364	Inhibition of insulin and growth hormone secretion. researchgate.netnih.govresearchgate.net

Genomic Organization and Differential Splicing

The genomic organization of the SSTR genes is relatively simple, with most subtypes being encoded by a single, intronless exon. researchgate.net A notable exception is the SSTR2 gene, which contains an intron. This feature allows for alternative splicing of the SSTR2 pre-mRNA, giving rise to two distinct isoforms: SSTR2A and SSTR2B. researchgate.netjci.org SSTR2A represents the full-length receptor, while SSTR2B is a shorter variant with a different C-terminal tail. These isoforms exhibit differential tissue expression and may have distinct functional properties.

In addition to SSTR2, evidence suggests that other subtypes, such as SSTR3 and SSTR5, may also undergo alternative splicing, resulting in multiple transcript variants. youtube.comnih.gov This phenomenon of differential splicing adds another layer of complexity to the SSTR system, allowing for the generation of receptor diversity from a limited number of genes and potentially contributing to the tissue-specific and context-dependent actions of somatostatin and its analogues.

Ligand-Receptor Binding Kinetics and Affinity Profiling for Somatostatin and its Analogues

The interaction between somatostatin, its analogues, and the various SSTR subtypes is characterized by high-affinity binding, typically in the nanomolar range. However, the precise affinity profiles exhibit significant subtype selectivity, which forms the basis for the development of targeted therapeutic agents.

The endogenous peptides, somatostatin-14 and somatostatin-28, generally bind with high affinity to all five receptor subtypes. nih.gov In contrast, synthetic analogues often display a more restricted binding profile. For instance, the widely used octapeptide analogues, octreotide (B344500) and lanreotide, demonstrate a high affinity for SSTR2 and a moderate affinity for SSTR5, but bind poorly to SSTR1, SSTR3, and SSTR4. nih.govmdpi.com Newer analogues, such as pasireotide, have a broader binding profile, with high affinity for SSTR1, SSTR2, SSTR3, and SSTR5. pnas.org

Table 2: Binding Affinity (IC50, nM) of Selected Somatostatin Analogues for Human SSTR Subtypes

Ligand	SSTR1	SSTR2	SSTR3	SSTR4	SSTR5
Somatostatin-14	High	High	High	High	High
Octreotide	Low	High	Low	Low	Moderate
Lanreotide	Low	High	Low	Low	Moderate
Pasireotide	High	High	High	Low	High

Note: "High" affinity generally corresponds to IC50 values in the low nanomolar range, "Moderate" in the mid-nanomolar range, and "Low" in the high nanomolar to micromolar range. Specific values can vary depending on the experimental conditions.

Selective Ligand Recognition and Receptor Subtype Preferences

The molecular basis for the selective recognition of ligands by SSTR subtypes lies in the specific amino acid residues within the ligand-binding pocket of each receptor. This pocket is formed by the transmembrane helices and extracellular loops of the receptor. mdpi.com Structural studies have revealed key determinants that govern the selectivity of different analogues. For example, the interaction between specific residues in the ligand and complementary residues in the receptor's binding pocket dictates the stability of the ligand-receptor complex and, consequently, the binding affinity. nih.govpnas.org

The multifaceted nature of subtype selectivity is driven by the divergence in the extracellular loops and transmembrane bundle residues among the SSTRs. nih.gov This structural diversity allows for the development of subtype-selective agonists and antagonists, which are valuable tools for dissecting the physiological roles of individual SSTR subtypes and for designing more targeted therapies with fewer side effects. nih.govpnas.org

Allosteric Modulation and Cooperative Binding Phenomena

Allosteric modulation refers to the regulation of a receptor's activity by a ligand that binds to a site distinct from the primary (orthosteric) binding site. wikipedia.org This can result in either an enhancement (positive allosteric modulation) or an inhibition (negative allosteric modulation) of the endogenous ligand's effect. While the concept of allosteric modulation is well-established for many GPCRs, its specific role in the SSTR system is an area of ongoing investigation. The existence of allosteric binding sites on SSTRs could offer novel avenues for therapeutic intervention, allowing for a more nuanced control of receptor function.

Cooperative binding occurs when the binding of one ligand to a receptor with multiple binding sites influences the affinity of subsequent ligand binding. wikipedia.org This can be positive cooperativity, where binding of the first ligand increases the affinity for the second, or negative cooperativity, where the affinity is decreased. In the context of SSTRs, which can form dimers and higher-order oligomers, the potential for cooperative binding is significant. Ligand-induced receptor oligomerization has been observed, suggesting that the binding of a ligand to one receptor subunit could influence the binding properties of the adjacent subunit within the complex. nih.gov This phenomenon could play a role in the fine-tuning of somatostatin signaling.

Spatiotemporal Expression Patterns of SSTRs in Non-Human Biological Systems (e.g., Cell Lines, Animal Tissues)

The expression of SSTR subtypes is widespread but also highly specific to different tissues and cell types, a pattern that is largely conserved across species. In non-human biological systems, such as rodent models and various cell lines, the distribution of SSTRs mirrors that observed in humans, making these systems valuable for preclinical research.

For instance, in the rat brain, all five SSTR subtypes are expressed, but with distinct and overlapping patterns in different regions, suggesting their involvement in a wide range of neurological functions. Similarly, in the rodent pancreas, SSTR2 and SSTR5 are the predominant subtypes expressed in islet cells, where they play a key role in regulating insulin and glucagon secretion.

A variety of cell lines are also utilized to study SSTR biology. For example, Chinese hamster ovary (CHO) cells and human embryonic kidney (HEK) 293 cells are commonly used for the heterologous expression of individual SSTR subtypes. These engineered cell lines provide a clean system to investigate the pharmacological and signaling properties of each receptor subtype in isolation.

Table 3: Examples of SSTR Subtype Expression in Non-Human Biological Systems

System	Tissue/Cell Type	Predominant SSTR Subtypes Expressed
Rat	Brain	SSTR1, SSTR2, SSTR3, SSTR4, SSTR5 (region-specific)
Mouse	Pancreatic Islets	SSTR2, SSTR5
CHO Cells	(Transfected)	Used to express individual human SSTR subtypes for binding and functional assays.
HEK 293 Cells	(Transfected)	Used to express individual human SSTR subtypes for signaling studies.

Investigation of SSTR Homo- and Hetero-dimerization and its Functional Implications

It is now well-established that SSTRs, like many other GPCRs, can exist and function not only as monomers but also as dimers (homo- and hetero-dimers) and potentially higher-order oligomers. This dimerization can occur between identical SSTR subtypes (homo-dimerization) or between different SSTR subtypes (hetero-dimerization).

The formation of these receptor complexes has significant functional implications. Dimerization can alter the pharmacological properties of the receptors, including their ligand binding affinity and selectivity. For example, the heterodimerization of SSTR2 and SSTR5 has been shown to result in a receptor complex with unique binding characteristics that differ from those of the individual monomeric receptors.

Furthermore, SSTR dimerization can influence receptor signaling and trafficking. The specific combination of receptor subtypes within a dimer can determine the downstream signaling pathways that are activated upon ligand binding. For instance, a heterodimer may couple to a different set of G proteins or activate alternative signaling cascades compared to its constituent monomers. Dimerization can also affect the processes of receptor internalization and desensitization, which are crucial for regulating the duration and intensity of somatostatin signaling. The ability of SSTRs to form a diverse array of homo- and hetero-dimers adds a significant layer of complexity and versatility to the somatostatin signaling system.

Intracellular Signal Transduction Pathways Activated by Somatostatin Receptors

G-Protein Coupled Signaling Mechanisms

The activation of SSTRs by ligands triggers the dissociation of the G-protein heterotrimer into its Gα and Gβγ subunits, both of which can interact with and regulate the activity of various intracellular enzymes and ion channels. mdpi.com This primary event is the starting point for a complex network of signaling pathways that ultimately dictate the cellular response. While SSTRs are predominantly coupled to the Gαi/o pathway, evidence also suggests potential coupling to the Gαq/11 pathway, indicating a broader signaling potential. researchgate.netnih.gov The specific G-protein activated can depend on the SSTR subtype involved. nih.gov

A canonical and well-established signaling pathway for all five SSTR subtypes involves the inhibition of adenylyl cyclase (AC). guidetopharmacology.org Upon receptor activation, the liberated Gαi subunit directly binds to and inhibits the activity of adenylyl cyclase, the enzyme responsible for converting ATP into cyclic AMP (cAMP). nih.govnih.gov This leads to a rapid and significant decrease in intracellular cAMP concentrations. nih.govnih.gov

This reduction in cAMP has profound downstream consequences, as cAMP is a critical second messenger that activates Protein Kinase A (PKA). nih.govnih.gov By lowering cAMP levels, somatostatin (B550006) signaling effectively reduces PKA activity. oup.com This mechanism is fundamental to somatostatin's inhibitory effects on hormone secretion from various endocrine cells, including the inhibition of growth hormone from the pituitary and glucagon (B607659) from pancreatic α-cells. nih.govoup.comuaeu.ac.ae For instance, in pancreatic α-cells, somatostatin released from neighboring δ-cells binds to SSTR2, leading to a Gαi-mediated reduction in cAMP, which is a critical step in suppressing glucagon secretion. nih.gov

Table 1: Key Steps in SSTR-Mediated cAMP Modulation

Step	Description	Key Molecules Involved	Primary Outcome
1. Ligand Binding	Somatostatin or an analog binds to an SSTR.	Somatostatin, SSTRs	Conformational change in the receptor.
2. G-Protein Activation	The receptor activates a coupled heterotrimeric G-protein (typically Gi).	Gαi, Gβγ	Dissociation of Gαi from Gβγ.
3. Enzyme Inhibition	The activated Gαi subunit binds to and inhibits adenylyl cyclase.	Adenylyl Cyclase (AC)	Reduced conversion of ATP to cAMP.
4. Second Messenger Reduction	Intracellular levels of cAMP decrease.	Cyclic AMP (cAMP)	Decreased activation of downstream effectors.
5. Kinase Inactivation	Reduced cAMP levels lead to decreased activity of Protein Kinase A.	Protein Kinase A (PKA)	Altered phosphorylation of target proteins, leading to inhibition of secretion.

Beyond cAMP modulation, SSTRs transduce significant antiproliferative signals through the activation of protein tyrosine phosphatases (PTPs). nih.gov This pathway is a crucial component of somatostatin's ability to inhibit cell growth and induce apoptosis in various cell types, including tumor cells. nih.govnih.gov Upon SSTR activation, specific PTPs are recruited and activated, leading to the dephosphorylation of key signaling molecules involved in cell proliferation, such as growth factor receptors and their downstream effectors. nih.gov

Identified PTPs that act as downstream effectors for SSTRs include SHP-1 (PTPN6) and SHP-2 (PTPN11). nih.govoup.com For example, the activation of SSTR1 can stimulate the activity of SHP-2. oup.com This phosphatase activation can counteract the signaling cascades initiated by tyrosine kinases, thereby arresting the cell cycle and inhibiting growth. nih.gov

While PTP activation is a key mechanism, the role of serine/threonine phosphatases is less direct. Some studies suggest that the effects of somatostatin are mediated by lowering PKA activity rather than by directly activating serine/threonine phosphatases like PP1 or PP2A to dephosphorylate targets such as the transcription factor CREB. oup.com

The mitogen-activated protein kinase (MAPK) cascade, particularly the extracellular signal-regulated kinase (ERK1/2) pathway, is a central regulator of cell proliferation and differentiation. Somatostatin receptors can exert complex, often inhibitory, control over this pathway. mdpi.compatsnap.com The activation of SSTR-coupled PTPs can lead to the dephosphorylation and inactivation of components of the MAPK cascade. nih.gov For instance, SSTR3 activation has been shown to inactivate Raf-1, a critical kinase upstream of ERK. nih.gov

Conversely, in some cellular contexts, SSTR activation can paradoxically lead to the stimulation of MAPK. oup.com SSTR1-mediated activation of ERK, for example, has been shown to be dependent on G-proteins, Ras, PI3K, and the tyrosine phosphatase SHP-2, highlighting a complex and context-dependent interplay between these signaling pathways. oup.com This crosstalk allows somatostatin to finely tune cellular responses to various growth signals.

SSTR activation significantly modulates the activity of various ion channels, a mechanism crucial for its effects on hormone secretion and neuronal excitability. guidetopharmacology.org This modulation can occur directly via the G-protein βγ subunits or indirectly through second messenger pathways. guidetopharmacology.org

Potassium (K+) Channels: Somatostatin is known to activate inwardly rectifying potassium channels (GIRKs) and ATP-sensitive potassium channels (K-ATP). nih.gov The activation of these channels increases K+ efflux, leading to hyperpolarization of the cell membrane. This hyperpolarization makes it more difficult for the cell to reach the threshold for firing action potentials, thereby inhibiting processes like hormone secretion and neurotransmitter release. guidetopharmacology.orgnih.gov

Calcium (Ca2+) Channels: Somatostatin signaling inhibits high-voltage-activated (HVA) Ca2+ channels, particularly N-type and P/Q-type channels. nih.gov This inhibition is mediated by G-proteins and reduces Ca2+ influx into the cell. nih.gov Since calcium is a critical trigger for exocytosis, this reduction in Ca2+ entry is a primary mechanism by which somatostatin inhibits the release of hormones and neurotransmitters. guidetopharmacology.orgnih.gov

Na+/H+ Exchanger: The Na+/H+ exchanger (NHE) is involved in regulating intracellular pH and cell volume. Somatostatin, through SSTR activation, can inhibit the activity of the NHE. This action is thought to contribute to its antiproliferative effects by altering intracellular pH dynamics, which can influence cell growth and division.

Table 2: SSTR Modulation of Ion Channel Activity

Ion Channel Type	Effect of SSTR Activation	Mediating Subunits	Physiological Consequence
Inwardly Rectifying K+ Channels (e.g., K-ATP, GIRK)	Activation	Gβγ	Membrane hyperpolarization, decreased excitability. nih.gov
High-Voltage-Activated Ca2+ Channels (N-type, P/Q-type)	Inhibition	Gβγ	Reduced Ca2+ influx, inhibition of exocytosis. nih.gov
Na+/H+ Exchanger (NHE)	Inhibition	G-protein dependent	Alteration of intracellular pH, contributing to anti-proliferative effects.

Receptor Phosphorylation and Desensitization Research

Continuous or repeated exposure of GPCRs to an agonist typically leads to a waning of the response, a process known as desensitization. nih.govnih.gov For somatostatin receptors, this process is critically regulated by receptor phosphorylation. nih.govnih.gov Agonist binding induces a conformational change in the receptor that not only activates G-proteins but also exposes phosphorylation sites within the intracellular domains, particularly the C-terminal tail. nih.govbioscientifica.com These sites are then targeted by kinases, such as G-protein coupled receptor kinases (GRKs). nih.govnih.gov

Phosphorylation of the receptor increases its affinity for proteins called arrestins. nih.gov The binding of arrestin to the phosphorylated receptor sterically hinders its interaction with G-proteins, thereby uncoupling the receptor from its downstream signaling pathway and causing desensitization. nih.gov This process is a key negative feedback mechanism that prevents overstimulation of the cell. Following phosphorylation and arrestin binding, the receptor is often targeted for internalization into endocytic vesicles. nih.govnih.gov

Research has extensively demonstrated that agonist binding to the SSTR2A subtype induces its rapid and robust phosphorylation. nih.gov This phosphorylation occurs primarily on serine and threonine residues located within the receptor's C-terminal tail. nih.govnih.govresearchgate.net For instance, studies have identified a specific cluster of serine and threonine residues (including S341, S343, T353, T354, T356, and T359) in the SSTR2 C-terminus that are phosphorylated upon agonist stimulation. nih.gov

This serine phosphorylation is a key regulatory event that governs the functional lifecycle of the SSTR2A receptor. nih.gov The extent of phosphorylation is dependent on both the concentration of the agonist and the duration of exposure. nih.gov This event directly mediates the homologous (agonist-specific) desensitization of the receptor's ability to inhibit adenylyl cyclase. nih.gov Furthermore, this phosphorylation is a prerequisite for the subsequent internalization of the receptor from the cell surface, a process that further contributes to the attenuation of the signal and allows for either receptor degradation or recycling back to the membrane. nih.govnih.gov

Mechanisms of Receptor Internalization and Endosomal Trafficking

Upon agonist binding, SSTRs undergo a process of internalization, which is crucial for regulating the number of receptors on the cell surface and, consequently, the cell's responsiveness to somatostatin. nih.govbioscientifica.com This process, known as endocytosis, also plays a role in initiating distinct signaling cascades from intracellular compartments.

The most extensively studied receptor subtype in this context is SSTR2. bioscientifica.com Following activation, SSTR2, along with SSTR3 and SSTR5, is phosphorylated, leading to the binding of β-arrestin. bioscientifica.com This complex is then internalized into clathrin-coated vesicles and transported to endosomes. bioscientifica.com From the endosomal compartment, the receptors can either be recycled back to the plasma membrane, a process referred to as a short-term internalization cycle, or be targeted for degradation via a long-term internalization cycle involving multivesicular bodies and lysosomes. bioscientifica.combioscientifica.com

The trafficking of these receptors through various endosomal compartments is a highly regulated process involving a network of Rab GTPases. nih.gov For instance, SSTR3 has been shown to traffic through Rab4, Rab21, and Rab11-containing endosomes, while largely bypassing Rab5 and Rab7 endosomes. nih.gov This preferential pathway suggests a low rate of degradation and a high rate of recycling for SSTR3. nih.gov The movement of SSTR3 through these compartments is dependent on the functional state of the Rab proteins, as dominant-negative forms of Rab4, Rab21, and Rab11 inhibit its trafficking. nih.gov

The C-terminal tail of the receptors plays a significant role in determining their intracellular fate. For SSTR2, the C-terminus contains motifs that interact with other proteins to regulate its trafficking. nih.gov Disrupting these motifs can alter the recycling pathway of the receptor, redirecting it from a degradation pathway to a recycling itinerary. nih.gov The retromer complex, a group of proteins involved in sorting cargo from endosomes, is also essential for the trafficking of SSTR2 from late endosomes to the trans-Golgi network. nih.gov

Summary of SSTR Internalization and Trafficking Mechanisms

Receptor Subtype	Key Internalization Proteins	Primary Endosomal Pathway	Regulating Factors	Primary Fate
SSTR2	β-arrestin, Clathrin	Early endosomes, Late endosomes, trans-Golgi network	C-terminal motifs, Retromer complex	Recycling and Degradation
SSTR3	β-arrestin, Clathrin	Rab4, Rab21, Rab11 endosomes	Rab GTPases	Preferential Recycling
SSTR5	β-arrestin, Clathrin	Endosomes	-	Recycling and Degradation

Investigation of Downstream Effector Molecules and Gene Expression Regulation (e.g., CREB, PI3K/Akt pathway, Stat3, C/EBPβ)

Activation of SSTRs leads to the modulation of several key downstream signaling pathways that ultimately regulate gene expression and cellular function. mdpi.com This is primarily achieved through coupling to inhibitory G proteins (Gi), which leads to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels. mdpi.comnih.gov

CREB (cAMP response-element-binding protein): The reduction in cAMP levels and subsequent inactivation of Protein Kinase A (PKA) directly impacts the phosphorylation and activity of the transcription factor CREB. mdpi.comnih.gov CREB is a crucial regulator of gene expression, and its activity is known to influence the transcription of the SSTR1, SSTR2, and SSTR5 genes themselves, suggesting a potential feedback mechanism. nih.govmdpi.com In pituitary cells over-expressing SSTR2, somatostatin was shown to inhibit forskolin-stimulated cAMP accumulation, PKA activation, and CREB phosphorylation. nih.gov

PI3K/Akt Pathway: The Phosphatidylinositol 3-kinase (PI3K)/Akt pathway is a central signaling cascade that promotes cell survival and proliferation. wikipedia.orgqiagen.com Somatostatin receptor activation can inhibit this pathway. nih.govnih.gov This inhibition is often mediated through the activation of protein tyrosine phosphatases (PTPs), such as SHP-1 and SHP-2, which can dephosphorylate and inactivate components of the PI3K/Akt pathway. nih.gov Studies have shown that SSTR activation leads to the inhibition of PI3K/Akt signaling, which in turn contributes to the anti-proliferative effects of somatostatin by upregulating cell cycle inhibitors like p27. nih.govnih.gov In some cellular contexts, SSTR2 overexpression has been associated with an enrichment of genes in the PI3K/Akt pathway, suggesting a more complex, context-dependent regulation. mdpi.com

Stat3 (Signal transducer and activator of transcription 3): Stat3 is a transcription factor that plays a key role in cell growth, apoptosis, and immune responses. wikipedia.orgnih.gov It is activated through phosphorylation by Janus kinases (JAKs). wikipedia.org The link between SSTRs and Stat3 signaling is an area of ongoing investigation. While direct modulation is being explored, SSTRs can indirectly influence pathways that cross-talk with JAK/STAT signaling. For example, the activation of PTPs by SSTRs could potentially dephosphorylate and inactivate Stat3.

C/EBPβ (CCAAT/enhancer-binding protein beta): C/EBPβ is a transcription factor involved in the regulation of genes related to cellular differentiation, proliferation, and inflammation. Research has indicated that C/EBPβ can mediate the gene expression changes induced by hormones like growth hormone. nih.gov While direct regulation of C/EBPβ by SSTR signaling is not as extensively documented as for CREB or the PI3K/Akt pathway, the broad influence of SSTRs on cellular signaling suggests potential for cross-regulation. For instance, signaling pathways known to be modulated by SSTRs, such as the MAPK pathway, can also influence C/EBPβ activity.

Downstream Effector Molecules Regulated by SSTR Activation

Effector Molecule/Pathway	Primary Effect of SSTR Activation	Key Mediating Mechanism	Cellular Outcome
CREB	Inhibition	Decreased cAMP/PKA activity	Altered gene transcription
PI3K/Akt Pathway	Inhibition	Activation of protein tyrosine phosphatases (e.g., SHP-1, SHP-2)	Inhibition of cell proliferation and survival
Stat3	Potential Inhibition	Indirect cross-talk via PTPs	Modulation of cell growth and apoptosis
C/EBPβ	Potential Indirect Regulation	Cross-talk with other signaling pathways (e.g., MAPK)	Modulation of differentiation and proliferation genes

Physiological and Cellular Research Applications in Non Human Models

Mechanisms of Inhibitory Control over Secretory Processes in Non-Human Endocrine Systems

Somatostatin (B550006) and its analogues are potent regulators of the endocrine system, exerting widespread inhibitory effects on both endocrine and exocrine secretions. oup.comnih.govnih.gov These actions are mediated through a family of five high-affinity G protein-coupled receptors (SSTR1-5). oup.comdrugbank.com Upon activation, these receptors initiate signaling cascades that typically inhibit adenylyl cyclase, leading to decreased intracellular cAMP levels and the suppression of hormone secretion. drugbank.comnih.govcusabio.com The analogue des-Asn5-[D-Trps, D-Ser13]-somatostatin has been studied in non-human models to elucidate these mechanisms. nih.gov

Somatostatin, also known as growth hormone-inhibiting hormone (GHIH), is a primary physiological inhibitor of growth hormone (GH) secretion from the anterior pituitary gland. nih.govwikipedia.orgyourhormones.infonih.gov It acts in opposition to growth hormone-releasing hormone (GHRH) to control the pulsatile release of GH. nih.govnih.gov Beyond GH, somatostatin also inhibits the release of other pituitary hormones, including thyroid-stimulating hormone (TSH) and prolactin (PRL). drugbank.comnih.govwikipedia.orgyourhormones.info

Research in cultured rat pituitary cells has shown that the inhibitory effect of somatostatin can be conditional. For instance, its ability to suppress corticotropin-releasing hormone (CRH)-stimulated adrenocorticotropic hormone (ACTH) release is significant only in the absence of the normal feedback regulation by glucocorticoids. nih.gov Similarly, the sensitivity of prolactin-releasing cells to somatostatin inhibition increases in the presence of estradiol. nih.gov The density of somatostatin receptors on different pituitary cell types may also account for varying sensitivity; studies on human adenoma tissues showed that GH-secreting cells have a much higher density of SRIF receptors than PRL-secreting cells. nih.gov

In the pancreas, somatostatin is a key paracrine regulator, inhibiting the secretion of both insulin (B600854) from β-cells and glucagon (B607659) from α-cells. wikipedia.orgyourhormones.infonih.govnih.gov This dual inhibition is crucial for maintaining glucose homeostasis. frontiersin.org The mechanism often involves the reduction of intracellular cAMP levels. nih.gov

A specific analogue, des-Asn5-[D-Trp8, D-Ser13]-somatostatin, was investigated in the isolated perfused rat pancreas to study its effects on arginine-stimulated insulin and glucagon secretion. nih.gov The study found that while the analogue inhibited the secretion of both hormones, it exerted a relatively more potent inhibitory effect on the insulin-secreting B-cells compared to the glucagon-secreting A-cells, suggesting potential differences in the A- and B-cell receptors for this peptide. nih.gov Both somatostatin and insulin signaling are required to effectively suppress cAMP/PKA and glucagon secretion in murine α-cells. nih.gov Research also indicates that somatostatin receptor subtype 5 (SSTR5) is an important mediator of the insulin-inhibitory action of somatostatin in cultured human islets. kuleuven.be

Hormone	Effect of 13-Serine-somatostatin Analogue	Cell Type	Key Findings in Non-Human Models	Primary Receptor Subtype Implicated
Insulin	Inhibition	Pancreatic β-cells	Analogue showed potent inhibitory effect on arginine-stimulated secretion in perfused rat pancreas. nih.gov	SSTR5 kuleuven.be
Glucagon	Inhibition	Pancreatic α-cells	Inhibition observed, but less potent than on insulin secretion for the specific analogue studied. nih.gov Inhibition is mediated by lowering cAMP. nih.gov	SSTR2 nih.gov

In the gastrointestinal (GI) tract, somatostatin functions as a broad-spectrum inhibitor. yourhormones.infofrontiersin.org It is produced by D-cells in the stomach, intestine, and pancreas. nih.govfrontiersin.org Its release locally suppresses the secretion of numerous GI hormones, including gastrin. wikipedia.orgyourhormones.info By inhibiting gastrin release, somatostatin indirectly reduces the secretion of gastric acid. wikipedia.org It also acts directly on parietal cells to inhibit acid production. wikipedia.org Furthermore, somatostatin reduces the secretion of pepsinogen and other digestive enzymes, slows gastric emptying, and reduces intestinal motility and blood flow. wikipedia.orgyourhormones.infonih.govmdpi.com

Anti-proliferative and Apoptotic Mechanisms in Investigational Cell Lines

Somatostatin and its analogues exert direct anti-tumoral effects by inhibiting cell proliferation and inducing programmed cell death (apoptosis) in various cancer cell lines. oup.comnih.govnih.gov These effects are a cornerstone of their application in oncological research and are mediated through specific somatostatin receptors expressed on tumor cells. oup.comnih.gov

The anti-proliferative and apoptotic effects of somatostatin are predominantly mediated through SSTR2, SSTR3, and SSTR5. oup.comnih.govnih.gov Activation of these receptors can trigger distinct intracellular signaling pathways. nih.govpnas.org

SSTR2 activation is strongly linked to the inhibition of cell proliferation. nih.govpnas.org This is often mediated by the recruitment and activation of the tyrosine phosphatase SHP-1. oup.com In some cell systems, SSTR2 activation can also promote apoptosis through a p53-independent mechanism. oup.comnih.govresearchgate.net SSTR3 has been identified as a key inducer of apoptosis. oup.comnih.gov The SSTR3-mediated apoptotic pathway can be p53-dependent and involves the regulation of pro- and anti-apoptotic proteins like Bax and Bcl-2. oup.com Studies in breast cancer cell lines have shown that SSTR3 overexpression can induce apoptosis in MCF-7 cells and cell-cycle arrest in MDA-MB-231 cells. nih.gov SSTR5 activation has also been shown to inhibit cell proliferation, though sometimes through different mechanisms than SSTR2, potentially involving the inositol (B14025) phospholipid/calcium pathway. nih.govpnas.org

Receptor Subtype	Primary Effect	Key Signaling Mediator/Pathway	Cell Line Examples
SSTR2	Anti-proliferation, Apoptosis	Tyrosine phosphatase (SHP-1), p53-independent apoptosis oup.comnih.gov	CHO cells, HL-60 cells nih.govnih.gov
SSTR3	Apoptosis	p53-dependent apoptosis, Bax induction oup.com	MCF-7, MDA-MB-231 breast cancer cells nih.gov
SSTR5	Anti-proliferation	Inositol phospholipid/calcium pathway nih.govpnas.org	CHO cells nih.govpnas.org

In addition to direct effects, somatostatin analogues can indirectly suppress tumor growth by interfering with crucial support systems like growth factor signaling and angiogenesis (the formation of new blood vessels). oup.comnih.gov

Somatostatin can inhibit the synthesis and secretion of various growth factors and hormones that promote tumor growth, such as Insulin-like Growth Factor-1 (IGF-1). oup.comnih.govimrpress.com By suppressing pituitary GH secretion, somatostatin reduces the liver's production of IGF-1, a potent mitogen for many cancer cells. nih.govfrontiersin.org This represents an indirect anti-proliferative mechanism. imrpress.com

Furthermore, somatostatin analogues exhibit anti-angiogenic properties. nih.govnih.gov This inhibition can occur through two main routes. Directly, somatostatin can act on SSTRs, particularly SSTR3, which are expressed on vascular endothelial cells, to inhibit their proliferation. nih.govnih.gov Indirectly, it can reduce the secretion of pro-angiogenic factors like vascular endothelial growth factor (VEGF) from tumor cells. nih.gov

Neurobiological Roles as a Neuromodulator in Animal Central Nervous System Studies

13-Serine-somatostatin, also known as somatostatin-14, functions as a significant neuromodulator within the central nervous system (CNS) of various animal models. nih.govfrontiersin.org It is widely distributed throughout the CNS, where it exerts predominantly inhibitory effects on neuronal activity and modulates the release of other neurotransmitters. nih.govmdpi.com Research in animal models has elucidated its involvement in a range of neurobiological processes, from motor control and cognition to sensory processing and behavior. mdpi.comnih.gov

Somatostatin is primarily found in inhibitory, GABA-containing interneurons. mdpi.com Upon release, it can act locally on synaptic transmission or diffuse through the extracellular space to affect more distant neurons, a process known as "volume diffusion". mdpi.com This widespread action allows it to finely tune neural circuits. mdpi.com In the prefrontal cortex of mice, for instance, somatostatin has been shown to dampen communication among various cell types, which in turn promotes exploratory and risk-taking-like behaviors. psu.edu This suggests that somatostatin acts as a brake on neural circuitry, modulating complex behaviors. psu.edu

Animal studies have also highlighted the role of somatostatin in regulating the release of key neurotransmitters. It presynaptically modulates glutamate (B1630785) exocytosis, thereby controlling the efficiency of central glutamate transmission. mdpi.com This interaction is crucial for processes like synaptic plasticity, which underlies learning and memory. nih.gov Furthermore, somatostatin has been implicated in the regulation of motor, cognitive, and sensory functions in various animal models. nih.gov For example, studies in rats have shown its effects on thermoregulation and its potential involvement in the pathophysiology of neurological conditions. nih.gov The administration of somatostatin antiserum in older rats suggested an increased release or pituitary sensitivity to somatostatin with age, affecting growth hormone release. nih.gov

The following table summarizes key findings on the neurobiological roles of 13-Serine-somatostatin in the CNS of animal models.

Research Area	Animal Model	Key Findings	Reference
Neuromodulation	Mice	Dampens neural communication in the prefrontal cortex, promoting exploratory and risk-taking behaviors.	psu.edu
Neurotransmission	General Mammalian Models	Presynaptically modulates the release of glutamate, controlling synaptic efficiency. Colocalizes with GABA in inhibitory interneurons.	mdpi.com
Behavior	Rats	Influences thermoregulation and other physiological behaviors.	nih.gov
Aging	Rats	Age-related changes in somatostatin's effect on growth hormone release, suggesting increased somatostatin activity or sensitivity.	nih.gov
General CNS Function	General Animal Models	Regulates motor, cognitive, and sensory functions through its inhibitory actions.	nih.gov

Regulation of Gastrointestinal Motility and Nutrient Absorption in Animal Models

In the gastrointestinal (GI) tract of non-human models, 13-Serine-somatostatin is a potent inhibitor of a wide array of functions, including motility and nutrient absorption. mdpi.comnih.gov It is produced by specialized endocrine cells, known as D-cells, located throughout the stomach, intestine, and pancreas. frontiersin.orgfrontiersin.org Its presence has been confirmed in the enteric nervous system (ENS) of numerous mammal species, where it plays a crucial role in regulating digestive processes. nih.gov

Somatostatin's primary role in the GI tract is inhibitory. nih.govnih.gov It significantly slows down gastrointestinal motility by delaying gastric emptying and prolonging intestinal transit time. mdpi.comresearchgate.netnih.gov This effect is mediated through its interaction with specific somatostatin receptors (SSTRs) found on the smooth muscle cells and neurons of the gut wall. mdpi.com For example, studies in animal models have demonstrated that the administration of somatostatin analogs increases the colonic tonic response, leading to a prolonged colonic transit time. mdpi.com

Beyond its effects on motility, 13-Serine-somatostatin also plays a critical role in regulating the absorption of nutrients. researchgate.netmdpi.com It has been shown to inhibit the absorption of a variety of substances, including glucose, fats, amino acids, and triglycerides. researchgate.netmdpi.com This is achieved through both direct effects on absorptive cells and indirect effects, such as the inhibition of hormones that promote absorption. nih.gov For instance, somatostatin can downregulate the sodium-hydrogen exchanger 3 (NHE3) in the ileum, which leads to decreased sodium and water absorption. mdpi.com It also suppresses the secretion of several key gut hormones like cholecystokinin (B1591339) (CCK), peptide YY (PYY), and glucagon-like peptide-1 (GLP-1), which are involved in digestion and nutrient uptake. mdpi.com

The table below details research findings on the regulation of gastrointestinal functions by 13-Serine-somatostatin in animal models.

Function Regulated	Animal Model	Specific Effects	Reference
Gastrointestinal Motility	General Animal Models	Delays gastric emptying, prolongs intestinal and colonic transit time.	mdpi.comresearchgate.netnih.gov
Nutrient Absorption	General Animal Models	Inhibits the absorption of glucose, fats, amino acids, and triglycerides.	researchgate.netmdpi.com
Ion and Water Transport	Animal Models	Decreases sodium and water absorption by downregulating the NHE3 exchanger in the ileum.	mdpi.com
Hormone Secretion	General Animal Models	Inhibits the release of various gut hormones including CCK, PYY, and GLP-1.	mdpi.com
Pancreatic Secretion	SSTR2 Knockout Mice	Studies on knockout mice help delineate the specific roles of somatostatin receptor subtypes in regulating pancreatic secretions.	nih.gov

Emerging Research Avenues and Methodological Innovations in Somatostatin Analogue Science

Design and Development of Novel Somatostatin (B550006) Analogues with Enhanced Receptor Selectivity and Stability

The primary goals in designing novel somatostatin analogues are to improve their stability against enzymatic degradation and to tailor their binding affinity for specific somatostatin receptor (SSTR) subtypes. Native somatostatin has a very short half-life in plasma, limiting its therapeutic use. Modifications to its structure, such as cyclization and substitution with unnatural amino acids, can significantly enhance its stability and selectivity.

A notable example of a somatostatin analogue with a serine residue at position 13 is the bicyclic somatostatin-14 analogue AT4S . The structure of AT4S is DOTA-Ala¹-Gly²-c[Cys³-Lys⁴-Asn⁵-c[Cys⁶-Phe⁷-DTrp⁸-Lys⁹-Thr¹⁰-Cys¹¹]-Thr¹²-Ser¹³-Cys¹⁴]. The design of AT4S incorporates a second disulfide bridge, creating a bicyclic structure, which is a key innovation aimed at increasing metabolic stability. This bicyclic design has been shown to confer significant resistance to in vivo degradation compared to monocyclic analogues nih.gov.

The stability of such bicyclic analogues has been demonstrated to be markedly improved. For instance, the radiolabeled form of a similar 8/12-mer bicyclic analogue, [¹¹¹In]In-AT6S, showed high stability in the peripheral blood of mice, with over 98% of the compound remaining intact nih.gov. This is a significant improvement over corresponding monocyclic analogues and highlights the success of the bicyclic design strategy in enhancing stability nih.gov.

Interactive Data Table: Properties of Somatostatin Analogues

Analogue	Key Structural Feature	Receptor Binding Profile	Stability
Somatostatin-14	Native Peptide	Binds to all 5 SSTRs	Very low (t½ < 3 min)
Octreotide (B344500)	Cyclic Octapeptide	High affinity for SSTR2	High (t½ ≈ 1.5-2 h) nih.gov
Lanreotide	Cyclic Octapeptide	High affinity for SSTR2	High (long-acting formulations)
Pasireotide	Cyclic Hexapeptide	High affinity for SSTR1, 2, 3, and 5	High (long-acting formulations)
AT4S	Bicyclic Tetradecapeptide (Ser¹³)	Pansomatostatin profile	Markedly improved in vivo stability nih.gov

Exploration of Non-Canonical Somatostatin Signaling Pathways and Novel Receptor Interactions

The canonical signaling pathway for somatostatin receptors involves the inhibition of adenylyl cyclase through coupling with inhibitory G proteins (Gαi), leading to a decrease in intracellular cyclic AMP (cAMP) levels. However, emerging research indicates that SSTRs can also signal through non-canonical pathways and engage in novel receptor interactions, which can contribute to their diverse physiological effects.

These non-canonical pathways can include the activation of phosphotyrosine phosphatases, modulation of MAP kinase pathways, and regulation of ion channels. Furthermore, SSTRs can form heterodimers with other SSTR subtypes or with other G protein-coupled receptors (GPCRs), such as opioid or dopamine receptors mdpi.com. This heterodimerization can alter the pharmacological properties of the receptors, including ligand binding, signaling, and internalization.

While specific studies on the non-canonical signaling of a 13-Serine-somatostatin analogue are not available, the exploration of these pathways is a vibrant area of somatostatin research. Understanding how specific amino acid substitutions, such as the introduction of serine at position 13, might influence the propensity of an analogue to activate these non-canonical pathways or to form specific heterodimers is a key question for future research. The functional consequences of such alternative signaling could lead to the development of analogues with novel therapeutic profiles, potentially separating the anti-proliferative effects from the hormonal-inhibitory effects.

Advanced Structural Biology Techniques for High-Resolution Analysis of SSTR-Ligand Complexes (e.g., Cryo-Electron Microscopy, Crystallography)

Understanding the precise molecular interactions between somatostatin analogues and their receptors is crucial for rational drug design. Advanced structural biology techniques, particularly cryo-electron microscopy (Cryo-EM) and X-ray crystallography, are providing unprecedented insights into the three-dimensional structures of SSTR-ligand complexes.

Cryo-EM has recently been used to determine the structure of the human SSTR2 in complex with its endogenous agonist, somatostatin-14, and an inhibitory G-protein nih.govelifesciences.org. These high-resolution structures reveal the detailed architecture of the ligand-binding pocket and the specific amino acid residues involved in recognizing the peptide. For instance, these studies have delineated how different regions of the somatostatin peptide interact with the transmembrane helices of the receptor.

Such structural information is invaluable for understanding the basis of receptor subtype selectivity. For example, by comparing the structures of different SSTR subtypes, researchers can identify key differences in the binding pocket that can be exploited to design more selective ligands researchgate.net. While a structure of an SSTR in complex with a 13-Serine-somatostatin analogue has not yet been determined, these advanced techniques could be applied to understand how the serine at position 13 influences the binding mode and receptor activation. Computational modeling and molecular dynamics simulations, informed by these experimental structures, can further elucidate the dynamic nature of these interactions researchgate.netmdpi.com.

Innovative In Vitro and In Vivo Non-Human Experimental Models for Somatostatin Research

The preclinical evaluation of novel somatostatin analogues relies on a variety of in vitro and in vivo experimental models. These models are essential for characterizing the binding affinity, functional activity, stability, and in vivo behavior of new compounds.

In Vitro Models:

Receptor Binding Assays: These assays are used to determine the binding affinity of a new analogue for each of the five SSTR subtypes. Typically, these assays involve using cell lines that have been engineered to express a specific human SSTR subtype. The ability of the test compound to displace a radiolabeled standard ligand is measured to calculate its binding affinity (Ki or IC50).

Functional Assays: These assays measure the biological response elicited by the analogue upon binding to the receptor. A common functional assay is the measurement of cAMP accumulation, which is expected to be inhibited by somatostatin agonists.

Cell Proliferation Assays: To evaluate the anti-proliferative effects of somatostatin analogues, cancer cell lines that endogenously express SSTRs are used. The effect of the analogue on cell growth can be measured using various techniques.

In Vivo Non-Human Models:

Pharmacokinetic and Stability Studies: The stability and pharmacokinetic profile of new analogues are often studied in rodents, such as rats or mice. Following administration, blood samples are collected at different time points to determine the concentration and integrity of the compound nih.gov.

Biodistribution Studies: For analogues that are being developed for imaging or radionuclide therapy, biodistribution studies are performed in animal models bearing tumors that express SSTRs. These studies provide information on the uptake of the radiolabeled analogue in the tumor and other organs nih.gov.

Xenograft Models: To assess the anti-tumor efficacy of a new analogue, human tumor cells expressing SSTRs are implanted into immunocompromised mice. The effect of the analogue on tumor growth is then monitored over time. These models are crucial for demonstrating the potential therapeutic utility of a new compound mdpi.com.

For the bicyclic analogue AT6S, preclinical evaluation involved in vitro binding and functional assays, as well as in vivo stability and biodistribution studies in mice bearing tumors, demonstrating the application of these models in characterizing novel analogues nih.gov.

Theoretical Frameworks for Predicting Somatostatin Analogue Pharmacodynamics

In addition to experimental approaches, theoretical and computational frameworks are increasingly being used to predict the pharmacodynamic properties of somatostatin analogues. These in silico methods can accelerate the drug discovery process by prioritizing compounds for synthesis and experimental testing.

Molecular Docking and Dynamics Simulations:

Molecular Docking: This computational technique predicts the preferred binding orientation of a ligand to its receptor. Using the 3D structures of SSTRs, researchers can dock new analogue designs into the binding pocket to predict their binding affinity and identify key interactions.

Molecular Dynamics (MD) Simulations: MD simulations provide a dynamic view of the SSTR-ligand complex over time. These simulations can reveal how the ligand and receptor move and interact, providing insights into the mechanism of receptor activation and the conformational changes involved. MD simulations have been used to study the dynamics of SSTR2 in different activation states and its interaction with various ligands researchgate.net.

Quantitative Structure-Activity Relationship (QSAR) Models:

QSAR models are mathematical models that relate the chemical structure of a series of compounds to their biological activity. By analyzing a dataset of known somatostatin analogues and their corresponding receptor affinities or functional activities, QSAR models can be developed to predict the properties of new, untested analogues.

These theoretical frameworks, often used in combination with experimental data, provide a powerful platform for the rational design of novel somatostatin analogues with desired pharmacodynamic profiles. By understanding the structural and energetic basis of ligand-receptor interactions, it becomes possible to design molecules with enhanced selectivity, stability, and therapeutic efficacy.